4-[2-(4-hydroxyphenyl)-1,3-thiazol-4-yl]-1,2-benzenediol

• IUPAC Name: 4-[2-(4-hydroxyphenyl)-1,3-thiazol-4-yl]benzene-1,2-diol
• InChI: InChI=1S/C15H11NO3S/c17-11-4-1-9(2-5-11)15-16-12(8-20-15)10-3-6-13(18)14(19)7-10/h1-8,17-19H
• InChI Key: FSQMZTBSNBWMOW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=CS2)C3=CC(=C(C=C3)O)O)O
• Molecular Formula: C15H11NO3S
• Molecular Weight: 285.3 g/mol

Description

4-[2-(4-hydroxyphenyl)-1,3-thiazol-4-yl]-1,2-benzenediol is a useful research compound. Its molecular formula is C15H11NO3S and its molecular weight is 285.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 285.04596439 g/mol and the complexity rating of the compound is 322. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. For example, some thiazole derivatives have been found to exhibit antibacterial, antifungal, and anti-inflammatory activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research could explore the potential applications of this compound in various fields, such as medicine or materials science. The synthesis, properties, and applications of similar thiazole and hydroxyphenyl compounds could provide insights into potential future directions.